Cas no 860265-67-4 (tert-Butyl 7-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate)

tert-Butyl 7-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate structure
860265-67-4 structure
Product Name:tert-Butyl 7-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
CAS No:860265-67-4
MF:C11H17NO3
MW:211.257583379745
MDL:MFCD23704309
CID:3164203
PubChem ID:44607709
Update Time:2025-04-21

tert-Butyl 7-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 7-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
    • N-Boc-2-azabicyclo[2.2.1]heptan-7-one
    • SY355118
    • 860265-67-4
    • 1,1-Dimethylethyl 7-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
    • SB11163
    • 2-Boc-2-azabicyclo[2.2.1]heptan-7-one
    • CS-0054015
    • PS-15391
    • P13917
    • MFCD23704309
    • 2-Boc-2-azabicyclo[2.2.1]heptane-7-one
    • DTXSID801171850
    • 2-Boc-7-Oxo-2-Azabicyclo[2.2.1]heptane
    • MDL: MFCD23704309
    • Inchi: 1S/C11H17NO3/c1-11(2,3)15-10(14)12-6-7-4-5-8(12)9(7)13/h7-8H,4-6H2,1-3H3
    • InChI Key: CGBZZSVXPMUYMV-UHFFFAOYSA-N
    • SMILES: O=C1C2CCC1CN2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 211.121
  • Monoisotopic Mass: 211.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6A^2
  • XLogP3: 1.2

tert-Butyl 7-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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tert-Butyl 7-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Related Literature

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